![molecular formula C19H23NO2 B250053 2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide](/img/structure/B250053.png)
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide
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Overview
Description
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide, also known as DPN, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of selective estrogen receptor modulators (SERMs) and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide selectively binds and activates ERβ, leading to downstream signaling pathways that regulate gene expression and cellular function. The specific mechanism of action of this compound on ERβ is still being investigated, but it is thought to involve conformational changes in the receptor that result in altered interactions with co-regulatory proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including regulation of gene expression, modulation of immune function, and protection against oxidative stress. This compound has also been studied for its potential applications in the treatment of various diseases, including cancer, osteoporosis, and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide in scientific research is its selective activation of ERβ, which allows for the study of the specific role of this receptor in various biological processes. However, one limitation of using this compound is its relatively low potency compared to other SERMs, which may require higher concentrations of the compound to achieve desired effects.
Future Directions
There are many potential future directions for research on 2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide and its applications in scientific research. Some possible areas of investigation include the development of more potent and selective ERβ agonists, the identification of novel downstream signaling pathways regulated by ERβ, and the exploration of the role of ERβ in various diseases and physiological processes.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a selective mechanism of action, activates ERβ, and has a range of biochemical and physiological effects. While there are some limitations to using this compound in scientific research, there are many potential future directions for investigation of this compound and its applications.
Synthesis Methods
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide can be synthesized through a multi-step process involving the reaction of 2,5-dimethylphenol with 2,6-dimethylbenzoyl chloride, followed by reaction with 2-amino-2-methylpropanol and subsequent purification steps. The synthesis of this compound has been optimized and improved over time, resulting in high yields of pure compound.
Scientific Research Applications
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide has been extensively studied for its potential applications in scientific research, particularly in the field of estrogen receptor biology. This compound has been shown to selectively activate estrogen receptor beta (ERβ) and has been used as a tool to study the role of this receptor in various biological processes.
Properties
Molecular Formula |
C19H23NO2 |
---|---|
Molecular Weight |
297.4 g/mol |
IUPAC Name |
2-(2,5-dimethylphenoxy)-N-(2,6-dimethylphenyl)propanamide |
InChI |
InChI=1S/C19H23NO2/c1-12-9-10-13(2)17(11-12)22-16(5)19(21)20-18-14(3)7-6-8-15(18)4/h6-11,16H,1-5H3,(H,20,21) |
InChI Key |
CQSJDBRJHGKRRU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=C(C=CC=C2C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=C(C=CC=C2C)C |
Origin of Product |
United States |
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